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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo application of DDO-
2093, a potent inhibitor of the MLL1-WDRS5 protein-protein interaction, in mouse models of
cancer. The protocols outlined below are based on established preclinical efficacy studies and
are intended to guide researchers in the design and execution of their own experiments.

Introduction to DDO-2093

DDO-2093 is a small molecule inhibitor that selectively targets the interaction between Mixed-
Lineage Leukemia 1 (MLL1) and WD repeat-containing protein 5 (WDR5).[1][2][3] This
interaction is crucial for the assembly and catalytic activity of the MLL1 methyltransferase
complex, which plays a key role in regulating gene expression through histone H3 lysine 4
(H3K4) methylation. In certain cancers, particularly acute leukemias with MLL gene
rearrangements, the aberrant activity of MLL fusion proteins drives oncogenesis. By disrupting
the MLL1-WDRS5 interaction, DDO-2093 effectively inhibits the catalytic activity of the MLL
complex, leading to a downstream reduction in the expression of critical MLL-fusion protein-
dependent genes such as HOXA9 and Meisl, and ultimately suppressing tumor growth.[2][3]
DDO0-2093 has demonstrated significant antitumor activity in preclinical xenograft models.[1][2]
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Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies of DDO-2093 in

mouse models.

Table 1: In Vivo Dosing and Administration of DDO-2093

Parameter Details Reference

Compound DDO-2093 [2][3]
MV4-11 human leukemia

Mouse Model cancer xenograft tumor in [1114]
female nude mice
20 mg/kg, 40 mg/kg, and 80

Dose Range I I [2][3]
mg/kg

Administration Route Intraperitoneal (i.p.) injection [2][3]

Dosing Frequency Every other day [2][3]

Treatment Duration 21 days [2][3]

Table 2: In Vivo Efficacy of DDO-2093 in MV4-11 Xenograft Model

Tumor Volume Growth

Dose Inhibition (GI) Reference
20 mg/kg 13.7% [3][5]
40 mg/kg 37.6% [31[5]
80 mg/kg 63.9% [31[5]

Experimental Protocols

Preparation of DDO-2093 Formulation for In Vivo

Administration
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Materials:

DDO-2093 powder (CAS: 2250024-74-7)

Sterile vehicle (e.g., DMSO, PEG300, Tween 80, Saline)

Sterile conical tubes

Vortex mixer

Sterile syringes and needles (e.g., 27-30 gauge)
Protocol:

o Determine the required concentration: Based on the desired dose (e.g., 20, 40, or 80 mg/kg)
and the average weight of the mice, calculate the required concentration of the DDO-2093
solution. Assume an injection volume of 100 pL per 20 g mouse (5 mL/kg).

e Solubilization: Due to the hydrophobic nature of many small molecule inhibitors, a multi-
component vehicle is often required. A common formulation is a mixture of DMSO, PEG300,
Tween 80, and saline. The exact ratios should be optimized for solubility and tolerability. For
example, a vehicle composition could be 10% DMSO, 40% PEG300, 5% Tween 80, and
45% saline.

e Preparation:

In a sterile conical tube, weigh the required amount of DDO-2093 powder.

[e]

o

Add the required volume of DMSO and vortex until the compound is completely dissolved.

[¢]

Add the PEG300 and vortex thoroughly.

Add the Tween 80 and vortex until the solution is homogenous.

[e]

[e]

Finally, add the saline and vortex extensively to ensure a uniform suspension.

 Sterilization: The final formulation should be sterile-filtered through a 0.22 pum syringe filter if
possible, or prepared under aseptic conditions.
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o Storage: Prepare the formulation fresh before each administration. If short-term storage is
necessary, store protected from light at 4°C. The salt form, DDO-2093 dihydrochloride, may
offer enhanced water solubility and stability.[3]

In Vivo Efficacy Study in an MV4-11 Xenograft Mouse
Model

Animal Model:

o Female immunodeficient mice (e.g., BALB/c nude or NOD/SCID), 6-8 weeks old.
Cell Line:

e MV4-11 human acute myeloid leukemia cell line.

Protocol:

e Cell Culture: Culture MV4-11 cells in appropriate media (e.g., RPMI-1640 supplemented with
10% fetal bovine serum and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere
with 5% CO2.

e Tumor Implantation:
o Harvest MV4-11 cells during the logarithmic growth phase.

o Resuspend the cells in a sterile, serum-free medium or PBS at a concentration of 5 x 107
cells/mL.

o Subcutaneously inject 100 uL of the cell suspension (5 x 1076 cells) into the right flank of
each mouse.

e Tumor Growth Monitoring:
o Allow the tumors to grow to a palpable size (e.g., 100-150 mma3).
o Measure tumor dimensions (length and width) with calipers every 2-3 days.

o Calculate tumor volume using the formula: Volume = (Length x Width2) / 2.
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¢ Randomization and Treatment:

o Once tumors reach the desired size, randomize the mice into treatment and control groups
(n=8-10 mice per group).

o Administer DDO-2093 (20, 40, or 80 mg/kg) or vehicle control via intraperitoneal (i.p.)
injection every other day for 21 days.

o Data Collection and Analysis:

[¢]

Continue to monitor tumor volume and body weight throughout the study.
o At the end of the study, euthanize the mice and excise the tumors.
o Measure the final tumor weight.

o Calculate the tumor growth inhibition (TGI) for each treatment group compared to the
vehicle control group.

o Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the
observed differences.

Visualizations
Signaling Pathway of DDO-2093
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Caption: DDO-2093 inhibits the MLL1-WDRS5 interaction, blocking tumorigenesis.

Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for assessing DD0O-2093 efficacy in a mouse xenograft model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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